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Compound of Interest

Compound Name: Methyl 4-pentenoate

Cat. No.: B153847

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for Methyl 4-
pentenoate (CAS No. 818-57-5). The information is compiled to ensure safe laboratory
practices for professionals working with this chemical.

Chemical and Physical Properties

Methyl 4-pentenoate is a colorless liquid with a characteristic green, fruity aroma.[1][2][3] It is
important to be aware of its physical properties for safe handling and storage.
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Property Value Source
Molecular Formula C6H1002 [1]
Molecular Weight 114.14 g/mol [1]

Boiling Point

125.0 to 127.0 °C at 760 mm
Hg

[1]14]

Density

0.882 - 0.923 g/cm® at 25 °C

[1]14]

Refractive Index

1.410to 1.420 at 20 °C

[1]14]

Flash Point

29 °C (84.2 °F) - closed cup

Solubility

Insoluble in water; Soluble in

alcohol, propylene glycol, and

fixed oils.[1][2][3][4][5]

Vapor Pressure

43.97 mmHg at 25 °C

(estimated)

[4]

Hazard Identification and Classification

Methyl 4-pentenoate is classified as a hazardous substance. Understanding its classification

is crucial for risk assessment in a laboratory setting.

Hazard Classification Category GHS Hazard Statement
o H226: Flammable liquid and
Flammable liquids Category 3
vapour.[1][3][6][7]
Serious eye damage/eye H319: Causes serious eye
Category 2A

irritation

irritation.[1][3][7]

GHS Pictograms:

¢ Flame: Indicates a flammable hazard.

o Exclamation Mark: Indicates eye irritation.
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Signal Word: Warning[1][3][7]

Handling Precautions and Experimental Workflow

Proper handling procedures are essential to minimize risk. The following logical workflow
outlines the key steps for safe handling of Methyl 4-pentenoate.
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Caption: General workflow for handling Methyl 4-pentenoate.

Exposure Controls and Personal Protection

To ensure the safety of personnel, appropriate exposure controls and personal protective
equipment (PPE) must be utilized.

Engineering Controls:

o Work in a well-ventilated area.[6][7]

o Use a local exhaust ventilation system, such as a fume hood.[6]

o Use explosion-proof electrical, ventilating, and lighting equipment.[3][6][7]

Personal Protective Equipment (PPE):

Protection Type Specification

Safety glasses with side-shields or chemical
Eye/Face Protection goggles. Face shield where splashing is

possible.

Chemical-resistant gloves (e.g., Butyl rubber,
Skin Protection Viton®). Wear protective clothing to prevent skin

contact.

If ventilation is inadequate, use a NIOSH-
Respiratory Protection approved respirator with an appropriate

cartridge for organic vapors.[6]

The following diagram illustrates the hierarchy of controls for minimizing exposure.

Hierarchy of Controls
Elimination/Substitution Most to Least Effective Engineering Controls Most to Least Effective Administrative an}rols Most to Least Effective Personal Protective Equipment
(e.g., Fume Hood) (e.g., SOPs, Training) (PPE)
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Caption: Hierarchy of controls for chemical safety.

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid is critical.

Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ) i )
artificial respiration and seek immediate medical
attention.[7]

Take off immediately all contaminated clothing.

Skin Contact Rinse skin with plenty of water.[3][6][7] If skin

irritation occurs, get medical advice/attention.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o L

do. Continue rinsing.[3][7] If eye irritation

persists, get medical advice/attention.[3]

) Rinse mouth. Do NOT induce vomiting. Seek
Ingestion ) ] ] )
immediate medical attention.[6]

Fire-Fighting Measures

Methyl 4-pentenoate is a flammable liquid.

» Suitable Extinguishing Media: Use dry powder, foam, water spray, or carbon dioxide (COZ2).

[6]

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

o Specific Hazards: Vapors may form explosive mixtures with air. Vapors may travel to a
source of ignition and flash back. Containers may explode when heated.
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o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures

In case of a spill or leak, follow these procedures:

o Personal Precautions: Evacuate personnel to a safe area.[6] Wear appropriate personal
protective equipment.[6] Avoid breathing vapors, mist, or gas. Ensure adequate ventilation.
[6] Remove all sources of ignition.[6]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[6]

e Methods for Cleaning Up: Absorb with non-combustible material (e.g., sand, earth,
diatomaceous earth, vermiculite) and place in a container for disposal according to local /
national regulations.[8]

Storage and Stability

o Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated
place.[3][6][7] Keep away from heat, sparks, open flames, and hot surfaces.[3][6][7] No
smoking.[3][6][7] Take measures to prevent the buildup of electrostatic charge.[3][7]

o Chemical Stability: Stable under recommended storage conditions.[6]

e Incompatible Materials: Strong oxidizing agents.

Toxicological Information

Currently, there is limited specific toxicological data available for Methyl 4-pentenoate. It is
known to cause serious eye irritation.[1][3] Prolonged or repeated skin contact may cause
defatting and dermatitis.

For a structurally related compound, ethyl 2-methyl-4-pentenoate, the Joint FAO/WHO Expert
Committee on Food Additives (JECFA) concluded that there is "no safety concern at current
levels of intake when used as a flavouring agent".[5] However, this does not negate the
handling hazards of the pure substance in a laboratory setting.
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There is no data to suggest that Methyl 4-pentenoate has carcinogenic, mutagenic, or
reproductive toxicity effects.[9][10]

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.[6][7] Do not dispose of down the drain. Contaminated packaging
should be treated as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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